Cas no 101740-97-0 (Benzene, (3,3-dibutoxy-1-propenyl)-)

Benzene, (3,3-dibutoxy-1-propenyl)- structure
101740-97-0 structure
Product Name:Benzene, (3,3-dibutoxy-1-propenyl)-
CAS No:101740-97-0
MF:C17H26O2
MW:262.387145519257
CID:1130244
PubChem ID:71332655
Update Time:2025-04-20

Benzene, (3,3-dibutoxy-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (3,3-dibutoxy-1-propenyl)-
    • 3,3-dibutoxyprop-1-enylbenzene
    • DTXSID90761057
    • 101740-97-0
    • Benzene, (3,3-dibutoxy-1-propen-1-yl)-
    • cinnamaldehyde dibutylacetal
    • (3,3-Dibutoxyprop-1-en-1-yl)benzene
    • Inchi: 1S/C17H26O2/c1-3-5-14-18-17(19-15-6-4-2)13-12-16-10-8-7-9-11-16/h7-13,17H,3-6,14-15H2,1-2H3
    • InChI Key: IGAMTTZASJOZAZ-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(C=CC1C=CC=CC=1)OCCCC

Computed Properties

  • Exact Mass: 262.19338
  • Monoisotopic Mass: 262.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD